Cas no 1804375-16-3 (4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine)
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C9H7F3N2O/c1-5-6(2)14-4-8(7(5)3-13)15-9(10,11)12/h4H,1-2H3
- InChI Key: NRFMPGDUPSRKPA-UHFFFAOYSA-N
- SMILES: FC(OC1=CN=C(C)C(C)=C1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 270
- XLogP3: 2.5
- Topological Polar Surface Area: 45.9
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003267-250mg |
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine |
1804375-16-3 | 97% | 250mg |
$741.20 | 2022-04-02 | |
| Alichem | A026003267-500mg |
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine |
1804375-16-3 | 97% | 500mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A026003267-1g |
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine |
1804375-16-3 | 97% | 1g |
$1,848.00 | 2022-04-02 |
4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine
Comprehensive Overview of 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1804375-16-3)
The compound 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1804375-16-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyano group, methyl substituents, and a trifluoromethoxy moiety, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications due to its ability to modulate biological activity and enhance molecular stability.
In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their exceptional metabolic stability and lipophilicity. The presence of the trifluoromethoxy group in 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine makes it a valuable candidate for designing novel therapeutics, particularly in oncology and CNS disorders. Additionally, its cyano functionality offers a versatile handle for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties.
The synthesis of 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine typically involves multi-step organic transformations, including halogenation, cyanation, and etherification. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial applications.
From an environmental perspective, the trifluoromethoxy group in this compound has been scrutinized for its persistence and potential ecological impact. However, recent studies highlight its biodegradability under specific conditions, addressing concerns raised by regulatory bodies. This aligns with the growing trend of green chemistry and sustainable synthesis practices, which prioritize eco-friendly alternatives without compromising efficacy.
Market trends indicate a rising interest in pyridine-based intermediates, particularly those incorporating fluorine atoms, due to their expanding role in precision medicine and crop protection. The compound’s compatibility with high-throughput screening platforms further enhances its appeal for drug development pipelines. As the pharmaceutical industry shifts toward targeted therapies, 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine is poised to play a pivotal role in next-generation small-molecule inhibitors.
In conclusion, 4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1804375-16-3) represents a cutting-edge scaffold with multifaceted applications. Its structural ingenuity, combined with evolving synthetic methodologies, positions it as a cornerstone in modern chemical research. For scientists seeking high-purity pyridine derivatives or fluorinated building blocks, this compound offers unparalleled versatility and performance.
1804375-16-3 (4-Cyano-2,3-dimethyl-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)